Cas no 878726-57-9 (8-(2,3-dimethylphenyl)-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(2,3-dimethylphenyl)-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 878726-57-9
• MF: C₂₀H₂₃N₅O₂
• MW: 365.428923845291
• CID: 5556448
• PubChem ID: 6484791
• Update Time: 2025-11-01

8-(2,3-dimethylphenyl)-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• F3124-0009
• 6-(2,3-dimethylphenyl)-4,7-dimethyl-2-propylpurino[7,8-a]imidazole-1,3-dione
• Z241744800
• AKOS000725229
• 878726-57-9
• 8-(2,3-dimethylphenyl)-1,7-dimethyl-3-propyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• VU0509526-1
• 8-(2,3-dimethylphenyl)-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C20H23N5O2/c1-6-10-23-18(26)16-17(22(5)20(23)27)21-19-24(16)11-13(3)25(19)15-9-7-8-12(2)14(15)4/h7-9,11H,6,10H2,1-5H3
• InChI Key： OXVJPVOXVIUMSB-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C4C=CC=C(C)C=4C)C(C)=CN23)N(C)C(N1CCC)=O

Computed Properties

• Exact Mass: 365.18517499g/mol
• Monoisotopic Mass: 365.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-(2,3-dimethylphenyl)-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Chemical Profile of 8-(2,3-dimethylphenyl)-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS No. 878726-57-9)

The compound 8-(2,3-dimethylphenyl)-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione, identified by its CAS number 878726-57-9, represents a structurally complex heterocyclic molecule with significant potential in pharmaceutical research. This imidazopyrimidinone derivative features a fused ring system that includes both imidazole and pyrimidine moieties, each contributing unique electronic and steric properties that make it a valuable scaffold for drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of multiheterocyclic systems in designing molecules with enhanced biological activity and selectivity. The presence of multiple aromatic rings in 8-(2,3-dimethylphenyl)-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione allows for diverse interactions with biological targets. Specifically, the 2,3-dimethylphenyl substituent at the 8-position introduces steric hindrance and electronic modulation, which can fine-tune binding affinity to enzymes or receptors. This feature has been exploited in the development of novel therapeutic agents targeting various diseases.

In the context of contemporary drug discovery, the synthesis and functionalization of imidazopyrimidinone derivatives have gained considerable attention due to their reported bioactivity across multiple therapeutic areas. For instance, studies have demonstrated that such compounds exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. The 1-methyl and 7-methyl groups in the core structure contribute to the overall stability and lipophilicity of the molecule, enhancing its membrane permeability—a critical factor for oral bioavailability.

The 3-propyl substituent at the C3 position of the imidazopyrimidinone ring further diversifies the chemical space explored by medicinal chemists. This side chain can serve as a handle for further derivatization or interaction with specific binding pockets in biological targets. Computational modeling studies have suggested that this propyl group may engage in hydrophobic interactions or hydrogen bonding with key residues in protein active sites. Such insights are invaluable for optimizing lead compounds into viable drug candidates.

One of the most compelling aspects of 8-(2,3-dimethylphenyl)-1,7-dimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione is its potential as a scaffold for developing inhibitors of enzymes involved in metabolic pathways. Emerging research indicates that modulating these pathways could provide therapeutic benefits in conditions such as diabetes and hyperlipidemia. The structural features of this compound allow it to mimic natural substrates or transition states of target enzymes while maintaining high specificity—a balance often challenging to achieve in drug design.

Furthermore，the dione moiety at positions 2 and 4 contributes to the molecule's reactivity and functionality. This group can participate in various chemical transformations under different reaction conditions， enabling chemists to explore diverse structural analogs through selective functionalization. Such flexibility is crucial for optimizing pharmacokinetic properties like solubility、metabolism，and excretion， all of which are critical determinants of drug efficacy and safety.

The synthesis of 8-(2，3-dimethylphenyl)-1，7-dimethyl-3-propyl-l-H，2H，3H，4H，8H-imidazo1，2-gpurine-24-dione presents an interesting challenge due to its complex architecture。 However， modern synthetic methodologies have made significant strides in facilitating access to such multiheterocyclic systems。 For example， transition-metal-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds efficiently。 Additionally， protecting group strategies have been refined to ensure regioselective functionalization without compromising overall yield。

Recent publications highlight the exploration of this compound as a potential scaffold for antiviral applications。 The fused ring system and multiple substituents provide opportunities for interference with viral replication mechanisms by inhibiting essential viral enzymes or proteins。 Preliminary studies suggest that derivatives of this core structure may exhibit inhibitory activity against certain RNA-dependent RNA polymerases (RdRp) ， which are critical for viral genome replication。

The pharmacological profile of 8-(23dimethylphenyl)-17dimethyl-3propyll-H，22、34、84dione (CAS No. 87S726579) continues to be an area of active investigation。 Researchers are particularly interested in its potential effects on signaling pathways associated with inflammation、neurodegeneration、and cancer immunity。 By modulating these pathways ， this compound could offer therapeutic benefits beyond its initial scope 。

One notable observation from recent studies is the compound's ability to interact with both intracellular and extracellular targets 。 This dual interaction capability suggests that it may influence multiple aspects of cellular behavior simultaneously ， providing a more comprehensive therapeutic approach 。 For instance ， it might simultaneously inhibit an enzyme while also modulating receptor activity ， leading to synergistic effects on disease progression。

The role of computational chemistry has been instrumental in understanding how modifications to this core structure can influence biological activity 。 Molecular dynamics simulations have revealed insights into how different substituents affect binding affinity 、 solubility 、and metabolic stability 。 These predictions guide experimental efforts toward more efficient lead optimization pipelines。

In conclusion ， 87S726579 represents a structurally intricate yet promising candidate for further pharmaceutical development 。 Its unique multiheterocyclic framework offers numerous opportunities for designing molecules with tailored biological activities 。 As research progresses ， it will be fascinating to observe how modifications based on this scaffold translate into novel therapeutics addressing unmet medical needs .